3-ethoxycyclobutane-1-thiol, Mixture of diastereomers
Overview
Description
3-Ethoxycyclobutane-1-thiol (3-ECBT) is a thiol compound with a four-membered ring structure. It is a mixture of two diastereomers and is commonly used in research laboratories for a variety of purposes. Its unique structure and properties make it an attractive and versatile compound for a variety of scientific applications.
Scientific Research Applications
3-ethoxycyclobutane-1-thiol, Mixture of diastereomers has a wide range of applications in scientific research. It is commonly used as a reagent for the synthesis of other compounds, such as thioethers, thiols, and thioketones. It is also used in the synthesis of drugs, including anti-cancer agents, antibiotics, and anti-inflammatory agents. In addition, 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers is used as a catalyst in a variety of reactions, including the synthesis of polymers and the synthesis of cyclic compounds.
Mechanism of Action
The mechanism of action of 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers is not fully understood. However, it is believed to act by binding to sulfur-containing molecules in the body, such as proteins and enzymes. This binding can alter the structure and activity of the molecules, resulting in changes in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
3-ethoxycyclobutane-1-thiol, Mixture of diastereomers has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, it has been shown to have an effect on the metabolism of fatty acids, proteins, and carbohydrates. It has also been found to have an effect on the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers in laboratory experiments has both advantages and limitations. One of the major advantages is its ability to react quickly and efficiently with a variety of compounds. This makes it a useful reagent for a variety of synthetic reactions. However, its reactivity can also be a limitation, as it can lead to unwanted side reactions. In addition, 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers is volatile and can be difficult to handle in the laboratory.
Future Directions
The potential future directions for research involving 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers are numerous. One potential application is in the development of new drugs, such as anti-cancer agents and antibiotics. In addition, 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers could be used to study the effects of sulfur-containing molecules on gene expression and metabolism. Finally, 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers could be used to synthesize new polymers and cyclic compounds.
Synthesis Methods
3-ethoxycyclobutane-1-thiol, Mixture of diastereomers can be synthesized through a variety of methods, including the use of ethyl bromoacetate, ethyl bromoacetate, and ethyl bromoacetamide. The most common method of synthesis involves the reaction of ethyl bromoacetate with thiophenol in the presence of a base such as sodium hydroxide. This reaction yields a mixture of two diastereomers of 3-ethoxycyclobutane-1-thiol, Mixture of diastereomers, which can be separated by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethoxycyclobutane-1-thiol involves the addition of an ethoxy group to cyclobutane-1-thiol. This reaction can be achieved through the use of an alkylating agent, such as ethyl bromide, in the presence of a strong base, such as sodium hydride. The resulting product will be a mixture of diastereomers, which can be separated through column chromatography.", "Starting Materials": [ "Cyclobutane-1-thiol", "Ethyl bromide", "Sodium hydride", "Solvent (e.g. THF)" ], "Reaction": [ "Add sodium hydride to the solvent and stir to create a suspension", "Add cyclobutane-1-thiol to the suspension and stir for 30 minutes", "Add ethyl bromide to the mixture and stir for an additional 2 hours", "Quench the reaction with water and extract the product with a suitable organic solvent", "Purify the product through column chromatography to separate the diastereomers" ] } | |
CAS RN |
1694221-16-3 |
Product Name |
3-ethoxycyclobutane-1-thiol, Mixture of diastereomers |
Molecular Formula |
C6H12OS |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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